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Compound of Interest

Compound Name: Chloromethylphosphonic acid

Cat. No.: B1213431 Get Quote

CAS Number: 2565-58-4

This technical guide provides an in-depth overview of chloromethylphosphonic acid, a key

organophosphorus compound. The information is tailored for researchers, scientists, and

professionals in drug development, presenting its chemical properties, synthesis, and analytical

methods. While direct biological activity data for chloromethylphosphonic acid is limited, this

guide also explores the known biological roles of related phosphonate compounds to provide a

contextual understanding of its potential applications.

Core Properties
Chloromethylphosphonic acid is a white crystalline solid at room temperature.[1] Its

fundamental chemical and physical properties are summarized in the tables below for easy

reference.
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Property Value Source

Molecular Formula CH4ClO3P [2]

Molecular Weight 130.47 g/mol [1]

Melting Point 127-129 °C [1]

Boiling Point (Predicted) 333.8 ± 44.0 °C at 760 mmHg [1]

Density (Predicted)
1.726 ± 0.06 g/cm³ (20 °C, 760

Torr)
[1]

Appearance
White to brown crystalline

powder
[1]

Storage Temperature 2-8 °C [1]

Identifiers
Identifier Value Source

IUPAC Name (Chloromethyl)phosphonic acid [3]

CAS Number 2565-58-4 [3]

PubChem CID 75723 [3]

InChI Key
MOFCYHDQWIZKMY-

UHFFFAOYSA-N

SMILES C(P(=O)(O)O)Cl [4]

Synonyms

Chloromethanephosphonic

acid, Phosphonomethyl

chloride

[2]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of

chloromethylphosphonic acid are crucial for its application in research and development.
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Synthesis
The synthesis of chloromethylphosphonic acid can be achieved through a two-step process

involving the formation of its acid chloride precursor, chloromethylphosphonic dichloride,

followed by hydrolysis.[5]

Step 1: Synthesis of Chloromethylphosphonic Dichloride

A common method for the synthesis of chloromethylphosphonic dichloride involves the reaction

of phosphorus trichloride with paraformaldehyde.[5][6]

Reactants: Phosphorus trichloride (PCl₃) and paraformaldehyde ((CH₂O)n).

Procedure:

In a high-pressure autoclave, combine phosphorus trichloride and finely powdered, dry

paraformaldehyde.

Heat the mixture to approximately 250 °C for several hours (e.g., 10 hours).[5]

After cooling, the reaction mixture contains chloromethylphosphonic dichloride.

Purification: The crude product can be purified by distillation under reduced pressure.[6]

Step 2: Hydrolysis to Chloromethylphosphonic Acid

Chloromethylphosphonic dichloride is readily hydrolyzed to form chloromethylphosphonic
acid.

Reactant: Chloromethylphosphonic dichloride (ClCH₂P(O)Cl₂).

Procedure:

Carefully add chloromethylphosphonic dichloride to water. The reaction is exothermic and

will release hydrogen chloride gas.

The resulting solution contains chloromethylphosphonic acid.
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Purification: The final product can be purified by crystallization.[7] Due to its hygroscopic and

sometimes sticky nature, crystallization may require specific solvent systems such as

acetone:water or acetonitrile:water mixtures.[7] Another approach is to dissolve the crude

acid in a minimal amount of water and precipitate it by adding a cold alcohol like ethanol or

isopropanol.[7]

Analytical Methods
A variety of analytical techniques can be employed for the characterization and quantification of

chloromethylphosphonic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Can be used to identify the protons of the chloromethyl group.

³¹P NMR: Provides a characteristic signal for the phosphorus atom in the phosphonate

group.[6][8]

Mass Spectrometry (MS):

LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry): A highly sensitive

method for the quantification of phosphonic acids in various matrices.[9][10] Pre-column

derivatization may be necessary to improve chromatographic retention and detection

sensitivity.[9]

GC-MS (Gas Chromatography-Mass Spectrometry): Can be used for the analysis of

volatile derivatives of phosphonic acids.

Chromatography:

High-Performance Liquid Chromatography (HPLC): A standard technique for the

separation and quantification of phosphonic acids.[3]

Ion Chromatography (IC): Particularly useful for the analysis of ionic species like

phosphonates, especially in complex matrices.[11]
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While specific studies on the biological activity and signaling pathways of

chloromethylphosphonic acid are not extensively available in the public domain, its structural

features suggest potential roles as an enzyme inhibitor, a common characteristic of

organophosphonate compounds.[12][13] Its primary documented use is as an intermediate in

the synthesis of other compounds, including herbicides and pesticides, which inherently points

towards biological activity.[1]

Enzyme Inhibition
Aminophosphonates, which are structurally related to chloromethylphosphonic acid, are

known to be potent inhibitors of various enzymes, often acting as transition-state analogs.[12]

Serine Proteases: Diaryl α-aminophosphonates are effective irreversible inhibitors of serine

proteases, forming a stable covalent bond with the active site serine residue.[12]

Acetylcholinesterase (AChE): Some aminophosphonates can inhibit AChE by

phosphonylating the active site serine.[12]

Given the electrophilic nature of the phosphorus atom and the presence of a good leaving

group (chloride), it is plausible that chloromethylphosphonic acid or its derivatives could act

as inhibitors of enzymes that have a nucleophilic residue (such as serine or cysteine) in their

active site.

Signaling Pathway Modulation
The direct impact of chloromethylphosphonic acid on specific signaling pathways has not

been elucidated. However, compounds with similar structural motifs, such as

aminomethylphosphonic acid (AMPA), a metabolite of glyphosate, have been shown to have

epigenetic effects and influence metabolic pathways in various organisms.[14][15][16] For

instance, AMPA has been observed to reduce global DNA methylation levels in human

peripheral blood mononuclear cells.[15]

The potential for chloromethylphosphonic acid to interact with biological systems warrants

further investigation to understand its specific molecular targets and mechanisms of action.
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Caption: Synthesis pathway of Chloromethylphosphonic Acid.
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Caption: General workflow for the analysis of Chloromethylphosphonic Acid.
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Caption: Hypothetical enzyme inhibition by a Chloromethylphosphonic Acid derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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